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Compound of Interest

Compound Name: Isothiazol-5-amine hydrochloride

Cat. No.: B1529158

Application Notes and Protocols for Isothiazol-5-
amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the safe handling and storage of Isothiazol-
5-amine hydrochloride (CAS No. 92815-50-4). As a vital heterocyclic building block in
medicinal chemistry and drug development, understanding its properties and associated
hazards is paramount to ensuring laboratory safety and experimental integrity. These protocols
are designed to provide a framework for best practices, grounded in available safety data and
general principles of chemical hygiene for amine hydrochlorides.

Introduction: The Significance of Isothiazol-5-amine
Hydrochloride in Research

Isothiazol-5-amine hydrochloride is a heterocyclic amine that serves as a key intermediate in
the synthesis of a variety of biologically active molecules. The isothiazole ring is a privileged
scaffold in medicinal chemistry, appearing in compounds with diverse therapeutic applications.
The amine hydrochloride salt form often enhances stability and solubility, making it a
convenient precursor for further chemical modifications. Due to its reactive nature and potential
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physiological effects, stringent adherence to proper handling and storage procedures is
essential.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is the foundation
of its safe handling.

Property Value Source

CAS Number 92815-50-4 [Biosynth][1], [BLD Pharm][2]
Molecular Formula C3HsCINzS [Biosynth][1], [BLD Pharm][2]
Molecular Weight 136.60 g/mol [Biosynth][1], [BLD Pharm][2]
Appearance White to off-white solid [ChemShuttle][3]

Purity Typically 295% [ChemShuttle][3]

Hazard Identification and Safety Precautions

Isothiazol-5-amine hydrochloride is classified with specific hazard warnings that necessitate
careful handling to avoid exposure.

GHS Hazard Statements:[1]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:[1]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.
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e P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.
e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P312: Call a POISON CENTER/doctor if you feel unwell.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P362: Take off contaminated clothing and wash it before reuse.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
e P405: Store locked up.

e P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Isothiazol-5-amine hydrochloride:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile or other chemically resistant gloves.

Body Protection: A lab coat and, for larger quantities, an apron or coveralls.

Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
is recommended.
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Personal Protective Equipment (PPE) Protocol
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Caption: Workflow for donning and doffing PPE.

Storage Procedures

Proper storage is crucial to maintain the stability and purity of Isothiazol-5-amine
hydrochloride and to prevent accidents.

o Temperature: Store at room temperature.[2]

o Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent
degradation from moisture and air.[2]

o Container: Keep in a tightly sealed, properly labeled container.

o Location: Store in a dry, well-ventilated area away from incompatible materials. The storage
area should be secure and accessible only to authorized personnel.

Caption: Key storage parameters for Isothiazol-5-amine hydrochloride.

Handling Protocols

Adherence to the following protocols will minimize the risk of exposure and contamination.

General Handling

» Ventilation: All handling of solid Isothiazol-5-amine hydrochloride should be conducted in a
certified chemical fume hood.
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» Weighing: When weighing, use a balance inside a fume hood or a ventilated balance
enclosure to prevent inhalation of dust particles.

e Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

o Spills: In the event of a spill, follow the emergency procedures outlined in Section 6.

Protocol for Weighing and Preparing a Stock Solution

e Preparation:
o Ensure the chemical fume hood is operational and the sash is at the appropriate height.

o Gather all necessary equipment: spatulas, weigh paper or boat, beaker, stir bar, and the
chosen solvent.

o Don all required PPE.
e Weighing:
o Tare the weigh paper or boat on the analytical balance.

o Carefully transfer the desired amount of Isothiazol-5-amine hydrochloride to the weigh
paper.

o Record the exact weight.
o Dissolution:

o Place the beaker with the appropriate volume of solvent and a stir bar on a stir plate inside
the fume hood.

o Carefully add the weighed solid to the solvent.
o Stir until the solid is completely dissolved.

o Storage of Solution:
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o Transfer the solution to a clearly labeled, sealed container.

o The label should include the compound name, concentration, solvent, date of preparation,
and your initials.

o Store the solution under the appropriate conditions, considering the stability of the
compound in the chosen solvent.

Emergency Procedures
In case of accidental exposure or a spill, immediate and appropriate action is critical.

o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation
persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

 Inhalation: Move the exposed individual to fresh air. If not breathing, give artificial respiration.
If breathing is difficult, give oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink one or two glasses of water. Seek immediate medical attention.

e Spill:
o Evacuate the area.
o Wear appropriate PPE, including respiratory protection.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a sealed container for disposal.

o Clean the spill area with a suitable solvent and then with soap and water.

o For large spills, contact your institution's environmental health and safety department.
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Disposal

All waste containing Isothiazol-5-amine hydrochloride must be treated as hazardous waste.
e Solid Waste: Collect in a clearly labeled, sealed container.
e Liquid Waste: Collect in a labeled, sealed container compatible with the solvent used.

» Disposal Route: Dispose of all waste through your institution's hazardous waste
management program. Do not dispose of it down the drain or in the regular trash.

Conclusion

The protocols outlined in this document are intended to provide a foundation for the safe
handling and storage of Isothiazol-5-amine hydrochloride. It is imperative that all users of
this compound familiarize themselves with these procedures and the available safety data.
Always consult the most recent Safety Data Sheet (SDS) from the supplier for the most
comprehensive information. A commitment to a strong safety culture is essential for the
protection of all laboratory personnel and the integrity of the research being conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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